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Get Quote

Feature Terfenadine Cetirizine

Drug Class Second-generation antihistamine
(prodrug) [1]

Second-generation antihistamine
(active drug) [2] [1]

Primary Safety
Concern

hERG channel inhibition, leading to
QT prolongation and risk of Torsades

de Pointes [3] [4] [1]

Central Nervous System (CNS)
depression (drowsiness, though

less than first-gen) [5] [2]

Market Status Withdrawn due to cardiotoxicity [4] [6] Widely available [2]

Cardiac Effects IC50 for hERG inhibition is well-
characterized; risk is exacerbated by

metabolic inhibition [3] [4]

No significant effect on QT interval;
considered to have no cardiac risk at

standard doses [1]

Common Side Effects In clinical use: fatigue, drowsiness

(less than cetirizine in one study) [5]

Drowsiness (dose-dependent), dry

mouth, fatigue [5] [2]

Comparative Efficacy
(Chronic Idiopathic
Urticaria)

Effective; similar onset and intensity

of symptom regression vs. cetirizine
[5]

Effective; similar onset and intensity

of symptom regression vs.
terfenadine [5]

Tolerability
(Physician-Assessed)

Good or excellent for 92% of patients
[5]

Good or excellent for 81% of
patients (p < 0.05) [5]
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Feature Terfenadine Cetirizine

Adverse Event Rate
(in study)

19% (primarily fatigue/drowsiness) [5] 33% (primarily fatigue/drowsiness)
[5]

Experimental Data and Protocols

The data in the table is supported by specific experimental methods, which are crucial for interpreting the

findings.

Clinical Trial in Chronic Idiopathic Urticaria: A 1993 double-blind, double-placebo study compared

terfenadine (120 mg) and cetirizine (10 mg) over 14 days. Symptoms (pruritus, erythema, sleep
discomfort) were assessed every two hours on day one and at the study's end. While efficacy was

similar, tolerability was significantly better in the terfenadine group, though both drugs showed high
efficacy [5].

hERG Patch-Clamp Assay: This is the gold-standard non-clinical assay to assess a drug's potential
to inhibit the hERG potassium channel and prolong the QT interval. The protocol involves expressing

hERG channels in a cell line (like HEK-293) and using a manual patch-clamp to measure the current
inhibition by different concentrations of a drug, allowing for the calculation of an IC50 value [3] [6].

Terfenadine is often used as a positive control in these assays due to its known potent hERG
inhibition [3].

Mechanism of Terfenadine's Cardiotoxicity

The primary reason for terfenadine's withdrawal is its direct inhibition of the hERG channel, a critical

mechanism that can be visualized as follows:
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Terfenadine Administration

Inhibition of hERG K+ Channel

Reduced IKr Potassium Current

Prolonged Cardiac Action Potential

Prolonged QT Interval on ECG

Increased Risk of Torsades de Pointes

Click to download full resolution via product page

This cardiotoxic effect is particularly dangerous when terfenadine metabolism is impaired (e.g., by liver

disease or co-administration with CYP3A4 inhibitors like ketoconazole), leading to elevated parent drug

levels [1]. Its metabolite, fexofenadine, does not carry this risk and has replaced terfenadine in clinical

practice [4].

Key Takeaways for Professionals

Terfenadine is a Classic Safety Case Study: Its history underscores the critical importance of

thorough hERG channel screening during drug development. It serves as a positive control in non-
clinical assays [3] and a example of metabolic interactions leading to serious adverse events [1].
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Cetirizine Offers a Safer Profile: While it carries a higher incidence of drowsiness than terfenadine
in some studies, cetirizine is not associated with clinically significant hERG inhibition or cardiotoxicity,
making it a safer therapeutic option [1].

Context is Key: The older clinical trial [5] showing better tolerability for terfenadine is overshadowed
by its subsequent withdrawal for a rare but fatal side effect. This highlights the need to evaluate safety

data from multiple sources and over the long term.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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